Cas no 918879-24-0 (Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]-)
918879-24-0 structure
Product Name:Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]-
CAS No:918879-24-0
MF:C20H13N3O2S
MW:359.401122808456
CID:769452
PubChem ID:405569
Update Time:2025-04-19
Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]-
- N-[4-(1,3-benzothiazol-2-yl)phenyl]-1-(2-nitrophenyl)methanimine
- DTXSID80328077
- NSC722937
- 2-[4-(o-nitrobenzylidinamino)]phenyl benzothiazole
- NSC-722937
- 918879-24-0
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- Inchi: 1S/C20H13N3O2S/c24-23(25)18-7-3-1-5-15(18)13-21-16-11-9-14(10-12-16)20-22-17-6-2-4-8-19(17)26-20/h1-13H/b21-13+
- InChI Key: QTYGZNXMJAPSOO-FYJGNVAPSA-N
- SMILES: S1C2C=CC=CC=2N=C1C1C=CC(=CC=1)/N=C/C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 359.07284784g/mol
- Monoisotopic Mass: 359.07284784g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 516
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 99.3Ų
Benzenamine, 4-(2-benzothiazolyl)-N-[(2-nitrophenyl)methylene]- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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